Cas no 2171591-65-2 (3-(2-aminobutan-2-yl)thian-3-ol)

• Product Name: 3-(2-aminobutan-2-yl)thian-3-ol
• CAS No: 2171591-65-2
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 5993096
• PubChem ID: 165599774
• Update Time: 2025-05-19

3-(2-aminobutan-2-yl)thian-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminobutan-2-yl)thian-3-ol
• EN300-1641926
• 2171591-65-2

• Inchi： 1S/C9H19NOS/c1-3-8(2,10)9(11)5-4-6-12-7-9/h11H,3-7,10H2,1-2H3
• InChI Key： VACNXBFHPLKSMO-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C(C)(CC)N)O

Computed Properties

• Exact Mass: 189.11873540g/mol
• Monoisotopic Mass: 189.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(2-aminobutan-2-yl)thian-3-ol

Introduction to 3-(2-aminobutan-2-yl)thian-3-ol (CAS No. 2171591-65-2)

3-(2-aminobutan-2-yl)thian-3-ol, identified by its Chemical Abstracts Service (CAS) number 2171591-65-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic alcohol features a thiazole core linked to a butylamine side chain, making it a versatile scaffold for drug discovery and development. The structural attributes of this molecule position it as a potential candidate for various therapeutic applications, particularly in the realm of enzyme inhibition and molecular recognition.

The compound's molecular structure consists of a five-membered thiazole ring substituted at the 3-position with a hydroxyl group, while the 2-position is connected to a secondary amine derived from butane. This configuration introduces both polar and hydrophobic regions, which can be exploited for interactions with biological targets. The presence of the amine group also allows for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties.

In recent years, 3-(2-aminobutan-2-yl)thian-3-ol has garnered attention due to its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Preclinical studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting therapeutic efficacy in several disease models. For instance, research indicates that derivatives of this compound may exhibit inhibitory activity against certain kinases and proteases, which are pivotal in cellular signaling pathways.

The synthesis of 3-(2-aminobutan-2-yl)thian-3-ol involves multi-step organic reactions, typically starting from commercially available thiazole precursors. The introduction of the butylamine moiety requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, facilitating its exploration in medicinal chemistry programs. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework.

One of the most compelling aspects of 3-(2-aminobutan-2-yl)thian-3-ol is its potential as a lead compound for drug development. Its structural flexibility allows chemists to modify various functional groups while retaining core biological activity. This adaptability has led to the creation of libraries of derivatives that are being screened for their pharmacological effects. High-throughput screening (HTS) techniques have been employed to identify analogs with improved potency and selectivity against target enzymes.

The biological activity of 3-(2-aminobutan-2-yl)thian-3-ol has been investigated in several contexts. Studies on its interaction with protein targets have revealed binding affinities comparable to those of known therapeutic agents. Additionally, computational modeling has been used to predict how this compound might bind to its intended receptors or enzymes, providing insights into its mechanism of action. These computational approaches are increasingly integral to modern drug design, as they can accelerate the identification of promising candidates.

Recent experimental data suggests that 3-(2-aminobutan-2-yl)thian-3-ol may have applications in treating inflammatory disorders by modulating cytokine production and immune cell signaling. In vitro assays have shown that it can inhibit the activity of key pro-inflammatory enzymes, thereby reducing systemic inflammation. Such findings are particularly relevant given the growing understanding of inflammation's role in chronic diseases like arthritis and cardiovascular conditions.

The compound's stability under physiological conditions is another critical factor in its pharmaceutical potential. Studies have assessed its solubility, metabolic degradation pathways, and pharmacokinetic profiles to evaluate its suitability for clinical use. These assessments are essential for determining optimal dosing regimens and predicting potential side effects. The hydroxyl and amine groups contribute to its solubility in both aqueous and lipid environments, which is advantageous for formulating oral or injectable medications.

Future research on 3-(2-aminobutan-2-yllthian)-3-o] may focus on optimizing its pharmacological properties through structure-based drug design. By leveraging knowledge from crystallographic studies of enzyme-receptor complexes, chemists can design analogs that bind more tightly or selectively to their targets. This approach has been successful in developing drugs with improved efficacy and reduced toxicity.

The broader implications of this research extend beyond individual compounds like 3-(2-amino-butan)-yl]thian]-3-o]. The development of novel scaffolds such as thiazole derivatives continues to drive innovation in medicinal chemistry. These efforts contribute to a more diverse arsenal of therapeutic agents capable of addressing complex diseases effectively.